5-{(Z)-[3-(2-pyrimidinyloxy)phenyl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• IUPAC Name: (5Z)-5-[(3-pyrimidin-2-yloxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H9N3O2S2/c18-12-11(21-14(20)17-12)8-9-3-1-4-10(7-9)19-13-15-5-2-6-16-13/h1-8H,(H,17,18,20)/b11-8-
• InChI Key: KQNYENSWEBYLTF-FLIBITNWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC=CC=N2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: C1=CC(=CC(=C1)OC2=NC=CC=N2)/C=C\3/C(=O)NC(=S)S3
• Molecular Formula: C14H9N3O2S2
• Molecular Weight: 315.4 g/mol
• CAS No.: 860789-36-2

Description

5-{(Z)-[3-(2-pyrimidinyloxy)phenyl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a useful research compound. Its molecular formula is C14H9N3O2S2 and its molecular weight is 315.37. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Antibacterial Activity: Compounds similar to the query chemical have shown potent inhibitory activity against various Gram-positive and Gram-negative bacteria, suggesting potential as antimicrobial agents (Reddy et al., 2010).

Antioxidant Properties

• Antioxidant Evaluation: Research indicates that derivatives of the compound demonstrate significant antioxidant properties, which could be valuable in the development of treatments for diseases caused by oxidative stress (Akbas et al., 2018).

Synthesis and Chemical Properties

• Synthesis Techniques: Various studies focus on the synthesis of related compounds, exploring different methods and conditions for their efficient production. These synthetic routes could be applicable for the compound (Kappe & Roschger, 1989).

Potential Applications in Cancer Treatment

• Anticancer Activities: Some studies have investigated related compounds for their potential anticancer properties, indicating a possibility for the compound to have similar applications (Jin, 2015).

Anti-Inflammatory and Analgesic Properties

• Anti-Inflammatory and Analgesic Effects: Research on similar compounds has shown promising results in anti-inflammatory and analgesic activities, suggesting potential therapeutic uses in this area (Tozkoparan et al., 1999).

Antiviral Research

• Anti-Hepatitis B and C Virus Activity: There is evidence of antiviral activity against hepatitis B and C viruses in compounds related to the query, indicating potential applications in antiviral therapy (Becan & Wójcicka, 2016).